N-(4-ethoxyphenyl)-2-[[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H17N5O3S/c1-2-26-14-7-5-13(6-8-14)20-18(25)12-28-19-22-21-17-10-9-15(23-24(17)19)16-4-3-11-27-16/h3-11H,2,12H2,1H3,(H,20,25)
• InChI Key: WJNPYPXXUJHLBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=CO4
• Molecular Formula: C19H17N5O3S
• Molecular Weight: 395.4 g/mol
• CAS No.: 894067-05-1

Description

N-(4-ethoxyphenyl)-2-[[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C19H17N5O3S and its molecular weight is 395.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

A study by Wang et al. (2015) explored modifications of similar compounds to N-(4-ethoxyphenyl)-2-[[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide, focusing on their anticancer effects. The modifications aimed to reduce toxicity while retaining anticancer efficacy. The compounds demonstrated potent antiproliferative activities against various human cancer cell lines, suggesting that these chemical structures could serve as effective anticancer agents with reduced toxicity (Wang et al., 2015).

Antimicrobial and Antifungal Applications

Research by MahyavanshiJyotindra et al. (2011) on N-(4-arylamine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives, which share a core structural similarity with the compound , showed significant in vitro antibacterial and antifungal activity. This study indicates the potential of such compounds to serve as bases for developing new antimicrobial and antifungal agents (MahyavanshiJyotindra et al., 2011).

Anti-Inflammatory and Analgesic Applications

Chalenko et al. (2019) synthesized and tested new pyrolin derivatives for anti-exudative properties. While the specific compound this compound was not directly studied, similar compounds demonstrated promising anti-exudative effects, suggesting potential applications in developing new anti-inflammatory and analgesic drugs (Chalenko et al., 2019).

Insecticidal Applications

Fadda et al. (2017) explored the insecticidal potential of compounds incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis. Although the research did not directly involve this compound, it suggests that compounds with similar structures could have applications in agricultural pest control (Fadda et al., 2017).